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Compound of Interest

Compound Name:
Oxan-4-ylmethyl

methanesulfonate

Cat. No.: B1283426 Get Quote

This technical guide provides comprehensive information on the chemical and physical

properties, safety, and a detailed experimental protocol for the synthesis of Oxan-4-ylmethyl
methanesulfonate. This document is intended for researchers, scientists, and professionals in

the field of drug development and organic synthesis.

Chemical and Physical Properties
Oxan-4-ylmethyl methanesulfonate, a key intermediate in various organic syntheses,

possesses the following properties:
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Property Value Reference

CAS Number 132291-95-3 [1]

Synonym(s)

4-

(Methanesulfonyloxymethyl)tet

rahydropyran, (Tetrahydro-2H-

pyran-4-yl)methyl

methanesulfonate

[1]

Molecular Formula C7H14O4S Calculated

Molecular Weight 194.25 g/mol [1]

Physical State Solid [2]

Purity ≥95% [1]

Safety Information
It is crucial to handle Oxan-4-ylmethyl methanesulfonate with appropriate safety precautions

due to its potential hazards.
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Hazard Statement GHS Classification Precautionary Statements

Harmful if swallowed H302

P270: Do not eat, drink or

smoke when using this

product.

Harmful in contact with skin H312

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Causes skin irritation H315

P264: Wash all exposed

external body areas thoroughly

after handling.

Causes serious eye irritation H319

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Harmful if inhaled H332

P261: Avoid breathing

dust/fumes. P271: Use only

outdoors or in a well-ventilated

area.

May cause respiratory irritation H335

P261: Avoid breathing

dust/fumes. P271: Use only

outdoors or in a well-ventilated

area.

Data sourced from Apollo Scientific.[1][2]

Experimental Protocols
Synthesis of Oxan-4-ylmethyl methanesulfonate

This protocol details the synthesis of Oxan-4-ylmethyl methanesulfonate from (Oxan-4-

yl)methanol. The methodology is adapted from the synthesis of the similar compound,

tetrahydro-2H-pyran-4-yl methanesulfonate.[3][4]
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Materials:

(Oxan-4-yl)methanol (also known as (Tetrahydro-2H-pyran-4-yl)methanol)

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA)

Dichloromethane (DCM)

Deionized water

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve (Oxan-4-yl)methanol in dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add triethylamine to the cooled solution, followed by the slow, dropwise addition of

methanesulfonyl chloride.

After the complete addition of methanesulfonyl chloride, allow the reaction mixture to

gradually warm to room temperature and stir for 16 hours.

Upon completion of the reaction (which can be monitored by thin-layer chromatography),

transfer the reaction mixture to a separatory funnel.

Wash the organic phase sequentially with deionized water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.
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The crude Oxan-4-ylmethyl methanesulfonate can be further purified by recrystallization or

column chromatography if necessary.

Workflow and Diagrams
Synthesis Workflow of Oxan-4-ylmethyl methanesulfonate

The following diagram illustrates the key steps in the synthesis of Oxan-4-ylmethyl
methanesulfonate.

Reactants

Reaction and Workup

Product

(Oxan-4-yl)methanol

Reaction in Dichloromethane at 0°C to RT

Methanesulfonyl Chloride Triethylamine

Aqueous Workup (Water and Brine Wash)

Drying with Anhydrous MgSO4

Concentration under Reduced Pressure

Oxan-4-ylmethyl methanesulfonate
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Click to download full resolution via product page

Synthesis Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 132291-95-3 Cas No. | Oxan-4-ylmethyl methanesulfonate | Apollo
[store.apolloscientific.co.uk]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. Tetrahydro-2H-pyran-4-yl methanesulfonate | 134419-59-3 [chemicalbook.com]

4. chembk.com [chembk.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Oxan-4-ylmethyl
Methanesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283426#oxan-4-ylmethyl-methanesulfonate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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